ethyl 1-(2,4-difluorobenzyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,4-difluorophenyl)methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C15H19F2NO2/c1-2-20-15(19)12-4-3-7-18(10-12)9-11-5-6-13(16)8-14(11)17/h5-6,8,12H,2-4,7,9-10H2,1H3
• InChI Key: QQUUUVJOLQHIAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H19F2NO2
• Molecular Weight: 283.31 g/mol

Description

Ethyl 1-(2,4-difluorobenzyl)-3-piperidinecarboxylate, also known as DF-MPJC, is a small molecule compound that has been widely used in scientific research. It belongs to the class of piperidinecarboxylate compounds and has been found to have potential therapeutic applications in various diseases.

Mechanism of Action

Ethyl 1-(2,4-difluorobenzyl)-3-piperidinecarboxylate is a selective antagonist of the sigma-1 receptor, which is a protein found in the endoplasmic reticulum of cells. The sigma-1 receptor has been implicated in various cellular processes, including calcium signaling, protein folding, and lipid metabolism. This compound has been found to modulate the activity of the sigma-1 receptor, which in turn affects the activity of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to modulate calcium signaling, which is important for neuronal function and synaptic plasticity. This compound has also been found to affect the activity of various ion channels, including voltage-gated sodium channels and NMDA receptors. In addition, this compound has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

Ethyl 1-(2,4-difluorobenzyl)-3-piperidinecarboxylate has several advantages for use in laboratory experiments. It is a small molecule compound that can easily penetrate cell membranes, making it ideal for studying intracellular signaling pathways. This compound is also selective for the sigma-1 receptor, which allows for the specific modulation of this receptor without affecting other signaling pathways. However, this compound has some limitations, including its relatively low potency and its potential for off-target effects.

Future Directions

There are several future directions for research on ethyl 1-(2,4-difluorobenzyl)-3-piperidinecarboxylate. One area of interest is the potential therapeutic applications of this compound in various neurological disorders. Another area of interest is the development of more potent and selective sigma-1 receptor antagonists. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for off-target effects.

Synthesis Methods

Ethyl 1-(2,4-difluorobenzyl)-3-piperidinecarboxylate can be synthesized using a multi-step process that involves the reaction of 2,4-difluorobenzyl chloride with piperidine, followed by the reaction of the resulting intermediate with ethyl chloroformate. The final product is obtained through purification and isolation steps.

Scientific Research Applications

Ethyl 1-(2,4-difluorobenzyl)-3-piperidinecarboxylate has been used extensively in scientific research, particularly in the field of neuroscience. It has been found to have potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has also been used in the study of pain and addiction.